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Compound of Interest

Compound Name: Negsehisandrin G

CAS No.: 1023744-69-5

Cat. No.: B161695

Get Quote

Executive Summary & Scientific Rationale
Negsehisandrin G (Chemical Formula: C₂₈H₃₆O₇; CAS: 1023744-69-5), also identified

structurally as Angeloyl-(+)-gomisin K3, is a bioactive dibenzocyclooctadiene lignan isolated

primarily from Schisandra neglecta and Schisandra chinensis. Unlike the more abundant

schisandrins (A, B, C), Negsehisandrin G possesses a unique angeloyl esterification at the C-

hydroxyl position, significantly altering its lipophilicity and retention behavior in reversed-phase

chromatography.

The Challenge: Most generic Schisandra HPLC methods fail to resolve Negsehisandrin G
from closely related isomers like Gomisin G or Angeloylgomisin H due to similar polarity and

UV absorption spectra.

The Solution: This protocol utilizes a High-Resolution Reversed-Phase HPLC (RP-HPLC)

method with a finely tuned acetonitrile/water gradient. The method prioritizes peak purity and

resolution (Rs > 1.5) between the target analyte and the complex lignan matrix. We employ a
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"Self-Validating" approach where the reference standard is used to lock retention times,

ensuring accuracy regardless of column batch variations.

Materials & Reagents
Chemical Standards

Target Analyte: Negsehisandrin G Reference Standard (Purity ≥ 98%).

Source: or .

CAS: 1023744-69-5.[1][2][3][4]

Internal Standard (Optional): Bifendate (structurally distinct, elutes early) or

Deoxyschisandrin (if not naturally present in high amounts).

Reagents
Acetonitrile (ACN): HPLC Grade (Merck/Sigma).

Methanol (MeOH): HPLC Grade (for extraction).

Water: Ultrapure (Milli-Q, 18.2 MΩ·cm).

Formic Acid: HPLC Grade (0.1% modifier to suppress silanol activity).

Instrumentation
HPLC System: Agilent 1260 Infinity II or equivalent (Quaternary Pump, DAD/VWD).

Column: Agilent ZORBAX Eclipse Plus C18 (250 mm × 4.6 mm, 5 µm) or Phenomenex Luna

C18(2).

Why: The 5 µm particle size balances backpressure with sufficient plate count (N >

15,000) to separate complex lignan isomers.

Experimental Protocol
Workflow Visualization
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Click to download full resolution via product page

Figure 1: Integrated workflow for the extraction, validation, and quantification of

Negsehisandrin G.

Standard Preparation (The Calibrator)
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Stock Solution: Weigh accurately 5.0 mg of Negsehisandrin G. Dissolve in 5 mL of

Methanol (HPLC grade) to obtain a 1.0 mg/mL stock.

Note: Use ultrasonication for 2 minutes to ensure complete dissolution.

Working Standards: Serially dilute with Methanol to obtain concentrations of: 10, 20, 50, 100,

and 200 µg/mL.

Storage: Store at -20°C. Stable for 1 month.

Sample Preparation
Grinding: Pulverize dried Schisandra fruit to a fine powder (pass through a No. 60 mesh

sieve).

Extraction: Weigh 0.5 g of powder into a 50 mL conical tube.

Solvent Addition: Add 25 mL of Methanol.

Assisted Extraction: Sonicate for 30 minutes at 40°C (300 W, 40 kHz).

Causality: Heat and cavitation disrupt the lignocellulosic matrix, releasing the lipophilic

lignans.

Clarification: Cool to room temperature. Centrifuge at 12,000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions
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Parameter Setting Rationale

Mobile Phase A Water + 0.1% Formic Acid

Acid suppresses ionization of

phenolic impurities, sharpening

peaks.

Mobile Phase B Acetonitrile (ACN)

ACN provides lower viscosity

and sharper peaks for lignans

than MeOH.

Flow Rate 1.0 mL/min

Standard flow for 4.6mm ID

columns to maintain optimal

Van Deemter efficiency.

Column Temp 30°C

Controls mass transfer

kinetics; ensures retention time

reproducibility.

Injection Vol 10 µL
Sufficient sensitivity without

column overload.

Detection UV 254 nm

Critical: Lignans have a strong

absorption maximum near 254

nm (benzenoid ring).

Gradient Program
This gradient is designed to separate early eluting polar compounds from the late-eluting, bulky

Negsehisandrin G.
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Time (min) % Mobile Phase B (ACN) Event

0.0 45% Initial Isocratic Hold

5.0 45% Stabilize Baseline

25.0 75%
Linear Gradient (Elution of

main lignans)

30.0 90%
Wash (Elution of highly

lipophilic components)

35.0 90% Hold Wash

35.1 45% Return to Initial

45.0 45% Re-equilibration (Mandatory)

Data Analysis & System Suitability
Identification
Identify the Negsehisandrin G peak by comparing the retention time (RT) of the sample peak

with the Reference Standard.

Expected RT: Approximately 18–22 minutes (system dependent).

Spectral Confirmation: If using a Diode Array Detector (DAD), compare the UV spectrum

(200–400 nm). Negsehisandrin G typically shows maxima at ~217 nm and ~254 nm.

System Suitability Testing (SST)
Before running samples, inject the 50 µg/mL standard 5 times.

RSD of Area: ≤ 2.0% (Indicates injector precision).

Tailing Factor (T): 0.9 < T < 1.2 (Indicates good column health).

Theoretical Plates (N): > 5000.

Calculation
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Calculate the content using the external standard method:

: Concentration of Standard (mg/mL)

: Peak Area of Sample

: Peak Area of Standard

: Total Volume of Extract (25 mL)

: Weight of Sample (g)

Troubleshooting Guide (Causality-Driven)
Observation Root Cause Corrective Action

Peak Tailing
Secondary interactions with

silanols.

Ensure 0.1% Formic Acid is

fresh. Replace column if older

than 500 injections.

RT Drift
Temperature fluctuation or

mobile phase evaporation.

Use column oven (30°C). Cap

solvent bottles to prevent ACN

evaporation.

Ghost Peaks
Carryover from previous high-

concentration injection.

Add a "Needle Wash" step with

100% MeOH between

injections.

Co-elution
Complex matrix (other

lignans).

Flatten the gradient (e.g., 0.5%

B/min slope) around the

expected RT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.frontiersin.org/
https://www.benchchem.com/product/b161695?utm_src=pdf-custom-synthesis#bc-rfq
https://bioeco.alfa-chemistry.com/products/others-7362.html?page=1
https://www.americanchemicalsuppliers.com/list/search?search=negsehisandrin+g
http://www.sc-victory.com/uploads/soft/20260127/1-26012G02214G3.pdf
https://www.biocrick.com/download/document/BCN2674/COA.pdf
https://www.benchchem.com/product/b161695/docs#application-note-high-resolution-hplc-quantification-of-negsehisandrin-g-in-schisandra-matrices
https://www.benchchem.com/product/b161695/docs#application-note-high-resolution-hplc-quantification-of-negsehisandrin-g-in-schisandra-matrices
https://www.benchchem.com/product/b161695/docs#application-note-high-resolution-hplc-quantification-of-negsehisandrin-g-in-schisandra-matrices
https://www.benchchem.com/product/b161695/docs#application-note-high-resolution-hplc-quantification-of-negsehisandrin-g-in-schisandra-matrices
https://www.benchchem.com/product/b161695?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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